Cas no 335255-85-1 (Methyl 3-(1H-imidazol-1-yl)benzoate)

• Product Name: Methyl 3-(1H-imidazol-1-yl)benzoate
• CAS No: 335255-85-1
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD12198856
• CID: 852089
• PubChem ID: 22224641
• Update Time: 2025-05-22

Methyl 3-(1H-imidazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1H-imidazol-1-yl)benzoate
• Methyl 3-(1-IMidazolyl)benzoate
• METHYL 3-PYRROL-1-YLMETHYL-BENZOATE
• 1-(3-Methoxycarbonylphenyl)-1H-imidazole
• CS-0451302
• methyl 3-imidazol-1-ylbenzoate
• 335255-85-1
• O11881
• MFCD12198856
• CWINGXPWIXWOBS-UHFFFAOYSA-N
• SCHEMBL5868840
• 3-(1H-IMIDAZOL-1-YL)BENZOIC ACID METHYL ESTER
• METHYL3-(1H-IMIDAZOL-1-YL)BENZOATE
• DB-014525
• SY005347
• Benzoic acid, 3-(1H-imidazol-1-yl)-, methyl ester

• MDL： MFCD12198856
• Inchi： 1S/C11H10N2O2/c1-15-11(14)9-3-2-4-10(7-9)13-6-5-12-8-13/h2-8H,1H3
• InChI Key： CWINGXPWIXWOBS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 367.3℃ at 760 mmHg
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• PSA: 44.12000
• LogP: 1.65890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Methyl 3-(1H-imidazol-1-yl)benzoate

Recent Advances in the Study of Methyl 3-(1H-imidazol-1-yl)benzoate (CAS: 335255-85-1) in Chemical Biology and Pharmaceutical Research

Methyl 3-(1H-imidazol-1-yl)benzoate (CAS: 335255-85-1) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of an imidazole ring and a benzoate ester, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its role as a building block for the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and inflammation.

One of the key areas of research involving Methyl 3-(1H-imidazol-1-yl)benzoate is its utility in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Recent publications have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinases, such as EGFR and VEGFR, which are targets for anticancer therapies. These findings highlight the potential of Methyl 3-(1H-imidazol-1-yl)benzoate as a scaffold for the development of next-generation kinase inhibitors.

In addition to its applications in oncology, Methyl 3-(1H-imidazol-1-yl)benzoate has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound displayed potent activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

Another notable area of research involves the compound's role in modulating inflammatory responses. Recent preclinical studies have shown that Methyl 3-(1H-imidazol-1-yl)benzoate derivatives can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These findings have sparked interest in the compound's potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of Methyl 3-(1H-imidazol-1-yl)benzoate derivatives have also been a focus of recent research. Advances in synthetic methodologies, including microwave-assisted and flow chemistry techniques, have enabled the efficient production of diverse analogs with improved pharmacological properties. For instance, a 2022 study in Organic & Biomolecular Chemistry described a novel one-pot synthesis route for this compound, which significantly reduced reaction times and improved yields.

Despite these promising developments, challenges remain in the clinical translation of Methyl 3-(1H-imidazol-1-yl)benzoate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and preclinical evaluations. Nonetheless, the compound's versatility and demonstrated biological activities make it a valuable candidate for continued investigation in drug discovery pipelines.

In conclusion, Methyl 3-(1H-imidazol-1-yl)benzoate (CAS: 335255-85-1) represents a compelling case study in the intersection of chemical biology and pharmaceutical research. Its diverse applications—from kinase inhibition to antimicrobial and anti-inflammatory activities—underscore its potential as a multifunctional scaffold. As synthetic and analytical technologies continue to advance, this compound is poised to play an increasingly important role in the development of novel therapeutics.